Cas no 950257-28-0 (3-(3-chloro-4-fluorobenzenesulfonyl)-2H-chromen-2-one)

• Product Name: 3-(3-chloro-4-fluorobenzenesulfonyl)-2H-chromen-2-one
• CAS No: 950257-28-0
• MF: C₁₅H₈ClFO₄S
• MW: 338.738025665283
• CID: 5430762
• Update Time: 2025-06-11

3-(3-chloro-4-fluorobenzenesulfonyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-fluorophenyl)sulfonylchromen-2-one
• 3-(3-chloro-4-fluorobenzenesulfonyl)-2H-chromen-2-one

• Inchi： 1S/C15H8ClFO4S/c16-11-8-10(5-6-12(11)17)22(19,20)14-7-9-3-1-2-4-13(9)21-15(14)18/h1-8H
• InChI Key： ZRRNDLWGNKOSTD-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1S(C1=CC=C(F)C(Cl)=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(3-chloro-4-fluorobenzenesulfonyl)-2H-chromen-2-one

3-(3-Chloro-4-Fluorobenzenesulfonyl)-2H-Chromen-2-One: A Comprehensive Overview

3-(3-Chloro-4-Fluorobenzenesulfonyl)-2H-chromen-2-one (CAS No. 950257-28-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of chromenone, a class of compounds known for their diverse biological activities. The presence of the 3-chloro-4-fluorobenzenesulfonyl group imparts unique properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 3-(3-chloro-4-fluorobenzenesulfonyl)-2H-chromen-2-one consists of a chromenone core with a substituted benzenesulfonyl group. The chromenone scaffold is a bicyclic system comprising a benzene ring fused to a pyran ring, which is further functionalized with a ketone group at the 2-position. The introduction of the 3-chloro-4-fluorobenzenesulfonyl substituent at the 3-position significantly influences the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of 3-(3-chloro-4-fluorobenzenesulfonyl)-2H-chromen-2-one in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against protein kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This makes it a promising lead compound for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 3-(3-chloro-4-fluorobenzenesulfonyl)-2H-chromen-2-one has shown potential as an antioxidant and anti-inflammatory agent. Studies have indicated that it can effectively scavenge reactive oxygen species (ROS) and modulate the expression of pro-inflammatory cytokines. These findings suggest that the compound may have therapeutic applications in conditions characterized by oxidative stress and chronic inflammation, such as neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic profile of 3-(3-chloro-4-fluorobenzenesulfonyl)-2H-chromen-2-one has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral therapeutic agent. The compound's high lipophilicity and low molecular weight contribute to its good bioavailability and tissue penetration. Furthermore, its stability under physiological conditions ensures that it remains active in vivo for extended periods.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-chloro-4-fluorobenzenesulfonyl)-2H-chromen-2-one in various disease models. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated by patients and does not exhibit significant adverse effects at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, 3-(3-chloro-4-fluorobenzenesulfonyl)-2H-chromen-2-one (CAS No. 950257-28-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, solidifying its position as a promising lead compound in drug discovery.